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Compound of Interest

Compound Name: 1-Pentyne

Cat. No.: B049018 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Pentyne, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe laboratory

operations and mitigate risks associated with this chemical.

Chemical Identification and Hazard Summary
1-Pentyne is a highly flammable, colorless liquid that poses significant health and safety risks.

[1][2][3] It is crucial to understand its properties and hazards before handling.

Table 1: Physical and Chemical Properties of 1-Pentyne
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Property Value

CAS Number 627-19-0

Molecular Formula C5H8

Molecular Weight 68.12 g/mol

Appearance Colorless liquid

Boiling Point 40 °C (104 °F)[3]

Melting Point -106 to -105 °C (-159 to -157 °F)[3]

Flash Point -20 °C (-4 °F) (closed cup)[3]

Density 0.691 g/mL at 25 °C (77 °F)[3]

Vapor Pressure 436 - 467 hPa at 20 °C (68 °F)[2][3]

Water Solubility 1.05 g/L at 25 °C[3]

Table 2: GHS Hazard Classifications for 1-Pentyne

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[1][4]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[1][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[4][5]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[1][4][5]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[4][5][6]
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Personal Protective Equipment (PPE) Protocol
A thorough risk assessment is required before handling 1-Pentyne to ensure the appropriate

level of PPE is selected. The type of protective equipment must be chosen based on the

concentration and amount of the dangerous substance at the specific workplace.[3]

Required PPE
Eye and Face Protection: At a minimum, chemical safety goggles conforming to OSHA's 29

CFR 1910.133 or European Standard EN166 are required.[5] For tasks with a higher risk of

splashing, a face shield must be worn in addition to safety glasses.[3]

Skin and Body Protection:

Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for 1-
Pentyne are not listed, nitrile or neoprene gloves are generally recommended for irritants

and flammable liquids. Always inspect gloves for tears or holes before use.

Lab Coat/Clothing: A flame-retardant, anti-static lab coat or coveralls made of a material

like Nomex® should be worn.[3][7] Ensure clothing provides full coverage of the arms and

body.

Respiratory Protection:

All work with 1-Pentyne should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[3][5]

If engineering controls are insufficient or for emergency situations, respiratory protection is

necessary. A full-face respirator with multi-purpose combination (US) or type AXBEK (EN

14387) respirator cartridges is recommended.[3] For situations where a respirator is the

only form of protection, a full-face supplied-air respirator should be used.[3]
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Start: Task Involving
1-Pentyne

Is the work performed
in a certified chemical

fume hood?

Minimum PPE:
- Safety Glasses

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

Yes Is ventilation inadequate
or is there an emergency?

No

Is there a significant
splash risk?

Add Face Shield

Yes

Proceed with Task

No

No

Required:
Full-Face Air-Purifying

Respirator (or SCBA for
emergency)

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Pentyne.
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Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Locate the nearest emergency eyewash station and safety shower.[5]

Ventilation: Move the required quantity of 1-Pentyne into a certified chemical fume hood.

Grounding: To prevent ignition from static electricity, ground and bond the container and

receiving equipment during transfers.[4][5][6]

Tools: Use only non-sparking tools and explosion-proof equipment.[4][5]

Avoidance: Avoid breathing vapors or mists.[3][5] Prevent contact with skin and eyes. Keep

the chemical away from heat, sparks, open flames, and other ignition sources.[3][4] Smoking

is strictly prohibited in the handling area.[4]

Closure: After use, ensure the container is tightly closed.[3][5]

Storage Plan
Store 1-Pentyne in a cool, dry, and well-ventilated area designated for flammable liquids.[3]

[5][8]

Keep containers tightly sealed and upright to prevent leakage.[3]

Store away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[5][9]

Emergency and First Aid Plans
Immediate and appropriate action is vital in an emergency.

First Aid Measures
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Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,

provide artificial respiration. Seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water and soap for at least 15 minutes. If skin irritation occurs, seek medical

attention.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[4][5] Continue rinsing and seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting, as this is an aspiration hazard.[3][4] Never give anything

by mouth to an unconscious person. Rinse their mouth with water and call a poison control

center or doctor immediately.[3][4]

Spill Response and Disposal Plan
A clear and practiced spill response plan is essential.

Spill Response Protocol
Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the leak or spill area for at least 50 meters (150 feet) in all directions.[9]

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces)

from the immediate vicinity.[3][9]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so.[3] Use non-combustible absorbent materials like sand, earth, or vermiculite to contain the

spill.[3] Do not allow the product to enter drains or waterways.[3]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.guidechem.com/msds/627-19-0.html
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.fishersci.com/store/msds?partNumber=AC303820050&countryCode=US&language=en
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.guidechem.com/msds/627-19-0.html
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.guidechem.com/msds/627-19-0.html
https://cameochemicals.noaa.gov/chemical/8976
https://www.chemicalbook.com/msds/1-pentyne.htm
https://cameochemicals.noaa.gov/chemical/8976
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.chemicalbook.com/msds/1-pentyne.htm
https://www.chemicalbook.com/msds/1-pentyne.htm
https://cameochemicals.noaa.gov/chemical/8976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Pentyne Spill Detected

1. EVACUATE
non-essential personnel
from the immediate area.

2. ELIMINATE
all ignition sources

(sparks, flames, heat).

3. COMMUNICATE
Alert lab supervisor and

safety officer.

Is the spill large or
unmanageable?

Call Emergency Response
(e.g., 911)

Yes

4. DON PPE
- Full-face respirator
- Chemical gloves

- Flame-retardant suit

No

5. CONTAIN SPILL
Use non-combustible

absorbent (sand, earth).

6. COLLECT WASTE
Use non-sparking tools.

Place in a sealed container.

7. DISPOSE
Label as hazardous waste

and follow institutional
procedures.

8. DECONTAMINATE
Clean the spill area and

ventilate thoroughly.

Incident Reporting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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